Cas no 2137741-14-9 (1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]-)

• Product Name: 1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]-
• CAS No: 2137741-14-9
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 5257909
• Update Time: 2025-06-29

1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]-

• Inchi： 1S/C13H17FN2O/c1-2-13(17)16-8-7-15-12(9-16)10-3-5-11(14)6-4-10/h3-6,12,15H,2,7-9H2,1H3
• InChI Key： JUFRWWNBNVDCFS-UHFFFAOYSA-N
• SMILES： C(N1CCNC(C2=CC=C(F)C=C2)C1)(=O)CC

Additional information on 1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]-

Compound CAS No. 2137741-14-9: 1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl]

Compound CAS No. 2137741-14-9, also known as 1-Propanone, 1-[3-(4-fluorophenyl)-1-piperazinyl], is a chemically synthesized compound with a unique structure that combines a propanone moiety with a piperazine ring substituted with a fluorophenyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of CAS No. 2137741-14-9 is characterized by a central piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is substituted at the 3-position with a fluorophenyl group, specifically a para-fluorophenyl group, which introduces electronic and steric effects that can influence the compound's reactivity and properties. The propanone group attached to the piperazine ring adds further functional diversity to the molecule.

Recent studies have explored the synthesis and characterization of CAS No. 2137741-14-9, focusing on its stability, solubility, and reactivity under various conditions. Researchers have employed advanced analytical techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. These studies have demonstrated that the compound exhibits good thermal stability and moderate solubility in organic solvents, making it suitable for further chemical transformations.

In terms of applications, CAS No. 2137741-14-9 has shown promise in the field of drug discovery. Its unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with potential therapeutic applications. For instance, the fluorophenyl group can enhance lipophilicity and improve drug absorption, while the piperazine ring can serve as a scaffold for attaching other bioactive moieties.

Recent research has also investigated the pharmacological properties of CAS No. 2137741-14-9, particularly its ability to interact with various biological targets such as enzymes and receptors. In vitro studies have demonstrated that the compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing enzyme inhibitors or modulators.

Moreover, CAS No. 2137741-14-9 has been explored for its role in materials science applications. Its structural features make it a potential candidate for designing advanced materials such as polymers or hybrid materials with tailored properties. Researchers have investigated its ability to form self-assembled structures or coordinate with metal ions, which could lead to innovative materials for sensing or catalytic applications.

In conclusion, Compound CAS No. 2137746068585858585858585858585858585858585858586060606060606060606060